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Compound of Interest

Compound Name:
4-(Cbz-amino)-1-

(methylsulfonyl)piperidine

CAS No.: 402927-96-2

Cat. No.: B1646460

Get Quote

Executive Summary
This application note details the large-scale process chemistry for the synthesis of (3R,4R)-1-

benzyl-N,4-dimethylpiperidin-3-amine (CAS 122759-71-7). This chiral diamine is the critical

"east-wing" intermediate of Tofacitinib (CP-690,550), a Janus Kinase (JAK) inhibitor.

The synthesis of Tofacitinib hinges on the stereochemical purity of this piperidine ring.[1] The

(3R,4R) cis-configuration is thermodynamically less stable than the trans-isomer, making direct

asymmetric synthesis challenging. This protocol utilizes the industry-standard Reductive

Amination – Classical Resolution route (The "Pfizer Process"), which is favored for its

robustness, scalability, and high enantiomeric excess (>99% ee) via the use of Di-p-toluoyl-L-

tartaric acid (L-DTTA).
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Parameter Specification

Target Molecule (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine

CAS Number 122759-71-7

Molecular Weight 218.34 g/mol (Free Base)

Stereochemistry (3R, 4R) cis-configuration

Key Raw Material
1-Benzyl-4-methylpiperidin-3-one (CAS 32018-

96-5)

Resolving Agent (-)-Di-p-toluoyl-L-tartaric acid (L-DTTA)

Retrosynthetic Analysis & Strategy
The synthesis targets the introduction of the exocyclic methylamine group at the C3 position

with specific relative (cis) and absolute (3R,4R) stereochemistry.

Strategic Pathway
Precursor Assembly: The process begins with 1-benzyl-4-methylpiperidin-3-one.[2] While this

can be synthesized from 4-methylpyridine, it is now a commoditized starting material.

Reductive Amination: Reaction with methylamine and a hydride source. This step is

diastereoselective but not enantioselective, yielding a racemic mixture of cis-isomers (rac-

cis) and minor trans-impurities.

Chiral Resolution (The Critical Control Point): The rac-cis amine is resolved using L-DTTA.

This step is self-validating; the diastereomeric salt precipitates only when the correct optical

isomer is present, rejecting the (3S,4S) enantiomer and trans diastereomers.
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Figure 1: Synthetic pathway from piperidone to optically pure amine.

Detailed Experimental Protocol
Scale: 1.0 kg input of Ketone (Scalable to >100 kg). Safety Warning: Benzyl chloride

derivatives are lachrymators. Methylamine is a toxic gas/liquid.[3] Perform all operations in a

well-ventilated reactor system.

Step 1: Reductive Amination
This step converts the ketone to the racemic cis-amine. The use of Titanium(IV) isopropoxide is

recommended to maximize cis-selectivity (typically >95:5 cis:trans), though Sodium

Triacetoxyborohydride (STAB) is a viable alternative for milder conditions.

Reagents:

1-Benzyl-4-methylpiperidin-3-one (1.0 kg, 4.92 mol)

Methylamine (2.0 M in THF or MeOH, 3.0 eq)

Titanium(IV) isopropoxide (Ti(OiPr)4) (1.2 eq) [Optional but recommended for selectivity]

Sodium Borohydride (NaBH4) (1.5 eq)

Methanol (Solvent)[4]

Procedure:

Imine Formation: Charge the reactor with 1-benzyl-4-methylpiperidin-3-one and Methanol (5

L).

Cool to 0°C. Slowly add Methylamine solution.

Optional: Add Ti(OiPr)4 dropwise to scavenge water and drive equilibrium. Stir at 20-25°C for

6-12 hours.

Reduction: Cool reaction mass to -10°C.
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Add NaBH4 pellets portion-wise (Exothermic! Monitor temp < 5°C). Hydrogen gas evolution

will occur.

Allow to warm to room temperature and stir for 4 hours.

Quench: Carefully add aqueous NaOH (1N, 2 L) to quench borate salts. If Ti(OiPr)4 was

used, a heavy white precipitate (TiO2) will form.

Workup: Filter off solids. Extract the filtrate with Toluene or MTBE (3 x 2 L).

Concentrate the organic layer to yield the crude oil (racemic cis-1-benzyl-N,4-

dimethylpiperidin-3-amine).

Expected Yield: ~90-95% crude.

In-Process Control (IPC): Check GC/HPLC for disappearance of ketone.

Step 2: Classical Resolution with L-DTTA
This is the purification engine. L-DTTA specifically crystallizes the (3R,4R) isomer.

Reagents:

Crude Racemic Amine (from Step 1)

(-)-Di-p-toluoyl-L-tartaric acid (L-DTTA) (1.0 eq based on theoretical yield of desired

enantiomer, or 0.6 eq vs total amine).

Solvent system: Methanol / Water (9:1 ratio).

Procedure:

Dissolve the crude amine oil in Methanol (5 L).

In a separate vessel, dissolve L-DTTA in Methanol/Water (9:1).

Crystallization: Heat the amine solution to 60°C. Slowly add the L-DTTA solution.

Maintain 60°C for 1 hour to ensure homogeneity.
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Cooling Ramp: Cool slowly to 20°C over 4-6 hours. The diastereomeric salt ((3R,4R)-

amine[5][6] • L-DTTA) will crystallize.

Stir at 20°C for 2 hours.

Filtration: Filter the white solid. Wash the cake with cold Methanol.

Recrystallization (Critical for >99% ee): Resurry the wet cake in Methanol/Water (9:1) at

reflux, then cool to 20°C and filter again.

Data Check:

Chiral HPLC: Target >98% ee.

Yield: ~35-40% (theoretical max is 50%).

Step 3: Salt Break (Isolation of CAS 122759-71-7)
To obtain the free base for the next coupling step in Tofacitinib synthesis.

Procedure:

Suspend the purified L-DTTA salt in Water (5 L) and Dichloromethane (DCM) (5 L).

Adjust pH to >12 using 50% NaOH solution.

Stir until two clear layers form (Solids dissolve as the amine is freed).

Separate the organic (DCM) layer. Extract aqueous layer once more with DCM.

Dry organics over Na2SO4 and concentrate under vacuum.

Product: Colorless to pale yellow oil.

Process Engineering & Flow
The following diagram illustrates the unit operations required for the resolution step,

highlighting the recycling loop which is essential for economic viability (racemization of the

unwanted 3S,4S isomer).
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Figure 2: Process flow for the isolation of the chiral intermediate.

Analytical Controls
To ensure "Trustworthiness" and reproducibility, the following analytical methods must be

validated.

Method A: Chiral HPLC (Enantiomeric Excess)
Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm.

Retention Times:
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(3S,4S)-isomer: ~8.5 min

(3R,4R)-isomer (Target): ~11.2 min

Method B: NMR Verification
1H NMR (400 MHz, CDCl3): Diagnostic peaks include the N-methyl singlet (~2.4 ppm), the

Benzyl CH2 multiplet, and the specific coupling constants of the C3-H and C4-H protons

which confirm the cis-geometry (smaller J values compared to trans).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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